Cas no 62039-57-0 (Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-)

Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]- structure
62039-57-0 structure
Product Name:Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-
CAS No:62039-57-0
MF:C20H34O2S
MW:338.547765254974
CID:459945
PubChem ID:21427521
Update Time:2025-04-19

Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-(tetradecyloxy)-2-thienyl]-
    • 1-(5-tetradecoxythiophen-2-yl)ethanone
    • 5-(tetradecyloxy)-2-thienyl methyl ketone
    • SCHEMBL11750638
    • 62039-57-0
    • UXYBFIUBDVZXHY-UHFFFAOYSA-N
    • DTXSID90613663
    • 1-[5-(Tetradecyloxy)thiophen-2-yl]ethan-1-one
    • Inchi: 1S/C20H34O2S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-22-20-16-15-19(23-20)18(2)21/h15-16H,3-14,17H2,1-2H3
    • InChI Key: UXYBFIUBDVZXHY-UHFFFAOYSA-N
    • SMILES: S1C(C(C)=O)=CC=C1OCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 338.22812
  • Monoisotopic Mass: 338.22795150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3
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